Cas no 1341478-68-9 (3-Piperidinecarboxylic acid, 1-[(chloromethyl)sulfonyl]-, ethyl ester)

• Product Name: 3-Piperidinecarboxylic acid, 1-[(chloromethyl)sulfonyl]-, ethyl ester
• CAS No: 1341478-68-9
• MF: C₉H₁₆ClNO₄S
• MW: 269.7456407547
• CID: 5159128
• Update Time: 2025-05-21

3-Piperidinecarboxylic acid, 1-[(chloromethyl)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 1-chloromethanesulfonylpiperidine-3-carboxylate
• Ethyl 1-((chloromethyl)sulfonyl)piperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, 1-[(chloromethyl)sulfonyl]-, ethyl ester

• Inchi： 1S/C9H16ClNO4S/c1-2-15-9(12)8-4-3-5-11(6-8)16(13,14)7-10/h8H,2-7H2,1H3
• InChI Key： NOLFXJWUBMISBR-UHFFFAOYSA-N
• SMILES： ClCS(N1CCCC(C(=O)OCC)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 0.9
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-Piperidinecarboxylic acid, 1-[(chloromethyl)sulfonyl]-, ethyl ester

3-Piperidinecarboxylic Acid, 1-[(Chloromethyl)Sulfonyl]-, Ethyl Ester

The compound 3-Piperidinecarboxylic Acid, 1-[(Chloromethyl)Sulfonyl]-, Ethyl Ester (CAS No. 1341478-68-9) is a specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied due to their unique chemical properties and potential bioactivity. The molecule features a piperidine ring substituted with a carboxylic acid group at position 3 and a sulfonyl chloride group at position 1, with an ethyl ester functional group attached to the carboxylic acid moiety.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 3-Piperidinecarboxylic Acid, 1-[(Chloromethyl)Sulfonyl]-, Ethyl Ester. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to enhance the reactivity of intermediates, leading to more efficient formation of the desired product. Furthermore, studies have demonstrated that this compound exhibits interesting reactivity in nucleophilic substitution reactions, making it a valuable intermediate in the construction of complex molecular architectures.

In terms of applications, 3-Piperidinecarboxylic Acid, 1-[(Chloromethyl)Sulfonyl]-, Ethyl Ester has shown promise in the development of bioactive molecules. For instance, researchers have utilized this compound as a building block in the synthesis of peptide analogs and other bioactive agents. Its sulfonyl chloride group serves as an excellent leaving group in substitution reactions, enabling the incorporation of various functional groups into the molecule. Additionally, the ethyl ester functionality provides flexibility in further modifications, allowing for the creation of derivatives with tailored pharmacokinetic properties.

Recent studies have also highlighted the potential of this compound in medicinal chemistry. For example, a research team has reported its use as a key intermediate in the synthesis of inhibitors targeting specific enzyme pathways involved in cancer progression. The unique combination of functional groups in 3-Piperidinecarboxylic Acid, 1-[(Chloromethyl)Sulfonyl]-, Ethyl Ester allows for precise control over molecular interactions, making it an attractive candidate for drug discovery efforts.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of 3-Piperidinecarboxylic Acid, 1-[(Chloromethyl)Sulfonyl]-, Ethyl Ester. These methods provide detailed insights into the molecular composition and stereochemistry of the compound, ensuring its reliability as a research tool.

In conclusion, 3-Piperidinecarboxylic Acid, 1-[(Chloromethyl)Sulfonyl]-, Ethyl Ester (CAS No. 1341478-68-9) is a versatile compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for scientists working on complex molecular constructions and drug discovery projects. As research continues to advance, this compound is expected to play an increasingly important role in driving innovation across various fields of chemistry.